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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863

For Immediate Reference: Key Safety and Handling Information for Acid Blue 182

This guide provides essential safety protocols and logistical plans for the handling and disposal
of Acid Blue 182, a synthetic anthraquinone dye. Designed for researchers, scientists, and
drug development professionals, this document outlines the necessary personal protective

equipment (PPE), step-by-step operational procedures, and compliant disposal methods to
ensure a safe laboratory environment.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for Acid Blue
182.
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Property Value Source(s)
Chemical Name C.l. Acid Blue 182 [1]

CAS Number 12219-26-0 [1]
Molecular Formula C23H17N3Na209S:2 [2]
Molecular Weight 589.51 g/mol [1]
Appearance Blue Powder

Solubility Soluble in water

No specific OEL established.

Occupational Exposure Limits
Adhere to general dust [3]

(OELs) .
exposure limits.

Personal Protective Equipment (PPE)

When handling Acid Blue 182, a comprehensive PPE strategy is crucial to minimize exposure
and ensure personal safety. The following equipment is mandatory:

e Eye and Face Protection: Wear tightly fitting safety goggles or a full-face shield to protect
against dust particles and potential splashes.[3]

e Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required.
Inspect gloves for any signs of degradation or perforation before each use.

» Body Protection: A laboratory coat or a chemical-resistant apron should be worn to protect
against skin contact. For larger quantities or in situations with a higher risk of spillage,
chemical-resistant coveralls are recommended.[3]

o Respiratory Protection: In well-ventilated areas, respiratory protection may not be necessary
for handling small quantities. However, if dust is generated or ventilation is inadequate, a
NIOSH-approved particulate respirator (e.g., N95) or a full-face respirator with appropriate
cartridges should be used.[3]

Operational Plan: From Receipt to Disposal
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A systematic approach to handling Acid Blue 182 is essential for maintaining a safe and

efficient workflow.

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Acid Blue 182 in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

Ensure the container is tightly sealed and clearly labeled.
. Preparation and Handling:

Always handle Acid Blue 182 in a designated area, such as a chemical fume hood, to
minimize the inhalation of dust.

Before handling, ensure that an eyewash station and safety shower are readily accessible.
Weigh and dispense the powder carefully to avoid generating dust.

When preparing solutions, slowly add the powder to the solvent to prevent splashing.

. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing the appropriate PPE, cover the spill with an absorbent material suitable for chemical
spills.

Carefully collect the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent and wipe clean.

. Decontamination:
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» All non-disposable equipment that has come into contact with Acid Blue 182 should be
thoroughly cleaned with soap and water.

e Dispose of any contaminated disposable materials, such as paper towels, as hazardous
waste.

Disposal Plan

The disposal of Acid Blue 182 and its associated waste must be conducted in accordance with
local, state, and federal regulations. As a general principle, all dyes and stains should be
collected for proper waste disposal.[4]

» Solid Waste: Collect all solid Acid Blue 182 waste, including contaminated absorbent
materials and disposable PPE, in a clearly labeled, sealed container designated for
hazardous chemical waste.

» Liquid Waste: Aqueous solutions of Acid Blue 182 should be collected in a labeled, leak-
proof container for hazardous waste. Do not dispose of these solutions down the drain.[4]

o Empty Containers: "Empty" containers may still retain chemical residues. These should be
triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed
container can then be disposed of according to institutional guidelines.

o Waste Pickup: Arrange for the collection of all hazardous waste by a licensed environmental
waste management contractor.

Experimental Workflow and Logical Relationships

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of Acid Blue 182.
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Workflow for Handling Acid Blue 182
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Caption: Procedural workflow for the safe handling and disposal of Acid Blue 182.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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